Cas no 2680796-76-1 (benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate
• CAS No: 2680796-76-1
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• MDL: MFCD33509873
• CID: 5633790
• PubChem ID: 165925024
• Update Time: 2025-11-06

benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680796-76-1
• EN300-28294010
• benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate

• MDL： MFCD33509873
• Inchi： 1S/C14H13BrN2O2/c1-10-7-8-12(13(15)16-10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： BKRMDWMEXGLIIA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate

Benzyl N-(2-Bromo-6-Methylpyridin-3-yl)Carbamate (CAS No. 2680796-76-1): Properties, Applications, and Market Insights

Benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate (CAS No. 2680796-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has become increasingly relevant in modern medicinal chemistry.

The molecular structure of benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate features a pyridine ring substituted with both bromine and methyl groups, along with a benzyl carbamate moiety. This unique combination of functional groups makes it particularly valuable for cross-coupling reactions and other transformations commonly employed in pharmaceutical synthesis. Researchers frequently utilize this compound as a building block for creating more complex molecular architectures.

In pharmaceutical applications, CAS 2680796-76-1 has shown promise in the development of kinase inhibitors and other therapeutic agents. The presence of the bromine atom at the 2-position of the pyridine ring enables various palladium-catalyzed coupling reactions, which are fundamental to modern drug discovery processes. This characteristic has made it particularly valuable in the synthesis of potential anticancer compounds and anti-inflammatory drugs.

The agrochemical industry has also shown interest in benzyl carbamate derivatives like this compound for developing novel pesticides and herbicides. Its structural features allow for the creation of molecules with specific biological activities against agricultural pests while maintaining favorable environmental profiles. Recent studies have explored its potential in creating next-generation crop protection agents with improved efficacy and reduced ecological impact.

From a synthetic chemistry perspective, 2-bromo-6-methylpyridin-3-amine derivatives offer excellent opportunities for structure-activity relationship studies. The compound's stability under various reaction conditions and its compatibility with numerous synthetic methodologies make it a versatile tool for medicinal chemists. Many research groups are investigating its use in parallel synthesis and combinatorial chemistry approaches.

The market for pyridine-based intermediates like benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate has been growing steadily, driven by increased pharmaceutical R&D activities worldwide. As drug discovery efforts focus more on targeted therapies and personalized medicine, the demand for such specialized building blocks continues to rise. Industry analysts predict sustained growth in this sector, particularly for compounds enabling C-H functionalization and other advanced synthetic transformations.

Quality control and characterization of CAS 2680796-76-1 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Recent advancements in analytical technology have enabled more precise characterization of such heterocyclic compounds, facilitating their use in regulated industries.

Storage and handling of benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper storage conditions including protection from moisture and extreme temperatures help maintain its stability and shelf life. Researchers should consult the material safety data sheet for specific handling recommendations.

The future outlook for 2-bromo-6-methylpyridine derivatives appears promising, with ongoing research exploring new applications in materials science and catalysis. Some studies are investigating their potential as ligands in transition metal catalysis or as components in organic electronic materials. These diverse applications underscore the compound's versatility beyond its traditional uses in medicinal chemistry.

For researchers sourcing benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Documentation including certificates of analysis should always accompany purchases for research and development purposes.

Environmental considerations for pyridine carbamate compounds have become increasingly important in recent years. While this particular derivative doesn't pose significant environmental risks when handled properly, the chemical industry continues to develop greener synthetic routes and more sustainable production methods for such intermediates. These efforts align with the broader movement toward green chemistry principles in pharmaceutical manufacturing.

Intellectual property surrounding benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate and related compounds has seen growing activity in recent years. Numerous patents have been filed covering its synthetic methods, derivatives, and specific applications, particularly in the pharmaceutical sector. Researchers should conduct proper patent searches before developing new applications to ensure freedom to operate.

Analytical method development for CAS 2680796-76-1 remains an active area of research, with scientists working to improve detection limits, reduce analysis times, and develop more robust quantification methods. These advancements support quality control in manufacturing processes and facilitate the compound's use in regulated applications where precise characterization is essential.

The global supply chain for heterocyclic building blocks like this compound has become more complex in recent years, with production often distributed across multiple regions. This has led to increased focus on supply chain resilience and alternative sourcing strategies among pharmaceutical companies and research institutions. Quality assurance throughout the supply chain has become particularly critical for such specialized intermediates.

In conclusion, benzyl N-(2-bromo-6-methylpyridin-3-yl)carbamate represents an important tool in modern chemical research and development. Its unique structural features and synthetic versatility continue to make it valuable across multiple industries, particularly in pharmaceutical applications. As research into pyridine-based compounds advances, this intermediate is likely to maintain its relevance in drug discovery and other cutting-edge chemical applications.